3-ethyl-5-methyl-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-4-isoxazolecarboxamide

• IUPAC Name: 3-ethyl-5-methyl-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C17H17N3O2S/c1-4-13-14(10(2)22-20-13)16(21)19-17-18-15(11(3)23-17)12-8-6-5-7-9-12/h5-9H,4H2,1-3H3,(H,18,19,21)
• InChI Key: UDNNGURQBZILJT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1C(=O)NC2=NC(=C(S2)C)C3=CC=CC=C3)C
• Molecular Formula: C17H17N3O2S
• Molecular Weight: 327.4 g/mol

Description

3-ethyl-5-methyl-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-4-isoxazolecarboxamide is an organic compound that belongs to the isoxazolecarboxamide family. It has been extensively studied for its potential therapeutic applications in various fields of science, including pharmacology, biochemistry, and medicine.

Mechanism of Action

The exact mechanism of action of 3-ethyl-5-methyl-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-4-isoxazolecarboxamide is not fully understood. However, it is believed to exert its therapeutic effects by modulating the activity of various neurotransmitters and ion channels in the brain. It has been shown to interact with the GABA-A receptor, which is involved in the regulation of neuronal excitability. It also modulates the activity of voltage-gated sodium channels, which are involved in the propagation of action potentials in neurons.
Biochemical and Physiological Effects:
3-ethyl-5-methyl-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-4-isoxazolecarboxamide has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It also exhibits analgesic effects by modulating the activity of pain receptors in the brain. Furthermore, it has been shown to exhibit anticonvulsant effects by reducing the excitability of neurons in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using 3-ethyl-5-methyl-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-4-isoxazolecarboxamide in lab experiments include its well-established synthesis method, its potential therapeutic applications, and its ability to modulate the activity of various neurotransmitters and ion channels in the brain. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which needs to be carefully monitored.

Future Directions

There are several future directions for the research on 3-ethyl-5-methyl-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-4-isoxazolecarboxamide. One direction is to further investigate its potential therapeutic applications in the treatment of neurological disorders, including Alzheimer's disease, Parkinson's disease, and epilepsy. Another direction is to investigate its potential use as a diagnostic tool for detecting cancerous cells. Furthermore, there is a need to investigate the potential toxicity of this compound and its long-term effects on the body.

Scientific Research Applications

3-ethyl-5-methyl-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-4-isoxazolecarboxamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. It has also been investigated for its potential use in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and epilepsy. Furthermore, this compound has been studied for its potential use as a diagnostic tool for detecting cancerous cells.